Cas no 1261229-60-0 (Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate)

• Product Name: Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate
• CAS No: 1261229-60-0
• MF: C₁₆H₂₅ClN₄O₂
• MW: 340.848302602768
• CID: 2160380
• Update Time: 2025-05-23

Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
• tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate
• SBB075114
• [1-(4-Chloro-6-methylpyrimidin-2-yl)piperidin-4-ylmethyl]carbamic acid tert-butyl ester
• (tert-butoxy)-N-{[1-(4-chloro-6-methylpyrimidin-2-yl)(4-piperidyl)]methyl}carb oxamide
• [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl este
• Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate

• Inchi： 1S/C16H25ClN4O2/c1-11-9-13(17)20-14(19-11)21-7-5-12(6-8-21)10-18-15(22)23-16(2,3)4/h9,12H,5-8,10H2,1-4H3,(H,18,22)
• InChI Key： ALWIEGHWARVHRR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1CCC(CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Topological Polar Surface Area: 67.4

Additional information on Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate

Research Brief on Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate (CAS: 1261229-60-0)

The compound Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate (CAS: 1261229-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and pyrimidine structural motifs, serves as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs targeting various diseases.

Recent studies have highlighted the role of this compound in the synthesis of potent and selective kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The presence of the 4-chloro-6-methylpyrimidin-2-yl group and the tert-butyl carbamate moiety provides a versatile scaffold for further chemical modifications, enabling researchers to fine-tune the pharmacological properties of derived compounds. Computational and experimental analyses suggest that this intermediate exhibits favorable binding affinities to specific kinase domains, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate as a precursor to develop a series of PI3K inhibitors. The study demonstrated that derivatives of this compound exhibited high selectivity for PI3Kα, a kinase often implicated in oncogenic signaling pathways. The lead compound derived from this scaffold showed nanomolar potency in vitro and significant tumor growth inhibition in xenograft models, underscoring its therapeutic potential.

Another notable application of this intermediate is in the synthesis of JAK (Janus kinase) inhibitors, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. The researchers optimized the synthetic route to improve yield and purity, enabling large-scale production for preclinical studies. The resulting JAK inhibitors displayed promising immunomodulatory effects in autoimmune disease models, suggesting potential applications in conditions such as rheumatoid arthritis and psoriasis.

Beyond its role in kinase inhibitor development, Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate has also been explored in the context of targeted protein degradation. A 2024 study in ACS Chemical Biology described its incorporation into proteolysis-targeting chimeras (PROTACs), where it served as a linker between an E3 ligase binder and a target protein ligand. The resulting PROTACs demonstrated efficient degradation of oncogenic proteins, opening new avenues for cancer therapy.

In summary, Tert-Butyl ((1-(4-chloro-6-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate (CAS: 1261229-60-0) represents a versatile and valuable intermediate in modern drug discovery. Its applications span from kinase inhibitor development to innovative therapeutic modalities like PROTACs, highlighting its broad utility in addressing unmet medical needs. Continued research into its derivatives and synthetic applications is expected to yield further breakthroughs in the coming years.